ethyl N-tetrazolo[1,5-a]quinoxalin-4-ylglycinate

• IUPAC Name: ethyl 2-(tetrazolo[1,5-a]quinoxalin-4-ylamino)acetate
• InChI: InChI=1S/C12H12N6O2/c1-2-20-10(19)7-13-11-12-15-16-17-18(12)9-6-4-3-5-8(9)14-11/h3-6H,2,7H2,1H3,(H,13,14)
• InChI Key: HCTPTRMBLJQMAM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC1=NC2=CC=CC=C2N3C1=NN=N3
• Molecular Formula: C12H12N6O2
• Molecular Weight: 272.26 g/mol

Description

Ethyl N-tetrazolo[1,5-a]quinoxalin-4-ylglycinate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that contains a tetrazole ring and a quinoxaline ring, making it a unique and versatile molecule.

Mechanism of Action

The mechanism of action of Ethyl N-tetrazolo[1,5-a]quinoxalin-4-ylglycinate is not fully understood. However, it is believed to exert its effects by modulating various signaling pathways in the body, including the NF-κB pathway and the MAPK pathway. It has also been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 and lipoxygenase.
Biochemical and Physiological Effects:
Ethyl N-tetrazolo[1,5-a]quinoxalin-4-ylglycinate has been shown to have a variety of biochemical and physiological effects. It has been found to reduce oxidative stress and inflammation, which are both implicated in the development of various diseases. Additionally, it has been shown to induce apoptosis in cancer cells, making it a potential anti-cancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl N-tetrazolo[1,5-a]quinoxalin-4-ylglycinate is its versatility. It can be used in a variety of laboratory experiments to investigate its potential applications in various fields. However, one limitation of using this compound is that it can be difficult to synthesize, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on Ethyl N-tetrazolo[1,5-a]quinoxalin-4-ylglycinate. One area of interest is its potential use in the treatment of neurological disorders. Additionally, further research is needed to fully understand its mechanism of action and to investigate its potential applications in other areas, such as cardiovascular disease and diabetes. Finally, more studies are needed to investigate the safety and toxicity of this compound.

Synthesis Methods

The synthesis of Ethyl N-tetrazolo[1,5-a]quinoxalin-4-ylglycinate involves the reaction between 2,3-dichloroquinoxaline and sodium azide in the presence of copper(I) iodide and triphenylphosphine. The resulting compound is then treated with ethyl glycinate to obtain the final product.

Scientific Research Applications

Ethyl N-tetrazolo[1,5-a]quinoxalin-4-ylglycinate has been studied extensively for its potential applications in various scientific fields. It has been found to exhibit antioxidant, anti-inflammatory, and anti-tumor properties. Additionally, it has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.